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Compound of Interest

Compound Name: 2-(2-Methylbutyl)pyridine

Cat. No.: B15176196 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-(2-Methylbutyl)pyridine, a

substituted pyridine derivative. Due to the limited availability of data for this specific compound,

this document combines the sparse information available for CAS number 79562-37-1 with

extrapolated data from structurally related 2-alkylpyridines. The guide covers its fundamental

physicochemical properties, probable synthetic routes with detailed experimental

considerations, expected spectroscopic characteristics, and potential for biological activity

based on analogous compounds. This document aims to serve as a foundational resource for

researchers interested in the potential applications of 2-(2-Methylbutyl)pyridine in medicinal

chemistry and materials science.

Introduction
Pyridine and its derivatives are fundamental heterocyclic compounds that are integral to

numerous areas of chemical and pharmaceutical research. The introduction of an alkyl

substituent, such as a 2-methylbutyl group at the 2-position of the pyridine ring, can

significantly influence the molecule's steric and electronic properties. These modifications can

impact its reactivity, physical properties, and biological interactions. 2-(2-Methylbutyl)pyridine,

while not extensively studied, belongs to a class of compounds with known applications as

ligands in catalysis, intermediates in organic synthesis, and as scaffolds in the development of
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novel therapeutic agents. This guide synthesizes the available information to provide a detailed

technical profile of this compound.

Physicochemical Properties
Quantitative data for 2-(2-Methylbutyl)pyridine is not widely available in the literature. The

following table summarizes its basic molecular attributes and includes predicted properties

based on its structure and data from similar 2-alkylpyridines.

Property Value Source

CAS Number 79562-37-1

Molecular Formula C₁₀H₁₅N [General]

Molecular Weight 149.23 g/mol [General]

Appearance
Expected to be a colorless to

pale yellow liquid
Inferred

Boiling Point
Predicted: 190-210 °C at 760

mmHg
Inferred

Density Predicted: 0.90-0.95 g/cm³ Inferred

Refractive Index Predicted: 1.49-1.51 Inferred

Solubility

Soluble in common organic

solvents (e.g., ethanol, diethyl

ether, chloroform). Limited

solubility in water.

Inferred

Synthesis and Experimental Protocols
While a specific, detailed synthesis protocol for 2-(2-Methylbutyl)pyridine is not readily found

in published literature, a plausible and commonly employed method for the synthesis of 2-

alkylpyridines is the reaction of a 2-halopyridine with an appropriate organometallic reagent via

cross-coupling, or the alkylation of a 2-picoline derivative.

Plausible Synthetic Route: Grignard Cross-Coupling
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A likely synthetic pathway involves the reaction of 2-chloropyridine or 2-bromopyridine with a

Grignard reagent derived from 1-bromo-2-methylbutane, catalyzed by a nickel or palladium

complex.

Reaction:

Experimental Protocol (General Procedure):

Preparation of the Grignard Reagent:

To a flame-dried, three-necked flask under an inert atmosphere (e.g., argon or nitrogen),

add magnesium turnings.

Add a small volume of anhydrous diethyl ether or tetrahydrofuran (THF).

Slowly add a solution of 1-bromo-2-methylbutane in the anhydrous solvent to initiate the

reaction. An iodine crystal may be added to activate the magnesium.

Once the reaction starts, add the remaining 1-bromo-2-methylbutane solution dropwise,

maintaining a gentle reflux.

After the addition is complete, continue to stir the mixture at room temperature or with

gentle heating until the magnesium is consumed.

Cross-Coupling Reaction:

In a separate, dry flask under an inert atmosphere, dissolve 2-bromopyridine and a

catalytic amount of a nickel or palladium catalyst (e.g., [1,3-

Bis(diphenylphosphino)propane]dichloronickel(II) [Ni(dppp)Cl₂] or

Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]) in anhydrous THF or another

suitable solvent.

Cool the solution in an ice bath.

Slowly add the prepared (2-Methylbutyl)magnesium bromide solution to the 2-

bromopyridine solution via a cannula or dropping funnel.
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After the addition, allow the reaction mixture to warm to room temperature and then heat

to reflux for several hours, monitoring the reaction progress by thin-layer chromatography

(TLC) or gas chromatography (GC).

Work-up and Purification:

Cool the reaction mixture to room temperature and quench by the slow addition of a

saturated aqueous solution of ammonium chloride.

Extract the aqueous layer with an organic solvent such as diethyl ether or ethyl acetate.

Combine the organic layers, wash with brine, dry over an anhydrous drying agent (e.g.,

Na₂SO₄ or MgSO₄), and filter.

Remove the solvent under reduced pressure.

Purify the crude product by vacuum distillation or column chromatography on silica gel to

obtain pure 2-(2-Methylbutyl)pyridine.

Diagram of Synthetic Workflow:
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Start Materials:
- 1-bromo-2-methylbutane

- Magnesium turnings
- 2-Bromopyridine

- Catalyst (e.g., Ni(dppp)Cl₂)

Grignard Reagent Formation
(Anhydrous Ether/THF)

Cross-Coupling Reaction
(Anhydrous THF)

Aqueous Work-up
(NH₄Cl solution)

Solvent Extraction

Purification
(Vacuum Distillation or

Column Chromatography)

Final Product:
2-(2-Methylbutyl)pyridine
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79562-37-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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